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N-(2-methoxyphenyl)-2-phenylethene-1-sulfonamide

Name: N-(2-methoxyphenyl)-2-phenylethene-1-sulfonamide
Brand: Smolecule
SKU: S6439417
Rating: 5 (7 reviews)

Catalog No.

S6439417

CAS No.

1164502-27-5

M.F

C15H15NO3S

M. Wt

289.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-(2-methoxyphenyl)-2-phenylethene-1-sulfonamide

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Future Directions
13. Specification
14. Others

General Information

CAS Number

1164502-27-5

Product Name

N-(2-methoxyphenyl)-2-phenylethene-1-sulfonamide

Molecular Formula

C15H15NO3S

Molecular Weight

289.3

N-(2-methoxyphenyl)-2-phenylethene-1-sulfonamide, commonly known as m-PEG-PS, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. This paper will delve into the different aspects of m-PEG-PS, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

N-(2-methoxyphenyl)-2-phenylethene-1-sulfonamide is a type of sulfonamide that is used in various scientific experiments. The compound was first synthesized in the 1960s and has since been used in studies related to drug delivery, drug design, and catalytic reactions. Its unique properties, such as its ability to be easily functionalized, make it a valuable compound in many scientific fields.

Physical and Chemical Properties

The physical and chemical properties of m-PEG-PS have been extensively studied. It is a white crystal that is soluble in many organic solvents, such as chloroform and dichloromethane. Its melting point is approximately 201-202°C, and its boiling point is approximately 674.6°C. The chemical formula of m-PEG-PS is C16H17NO3S, and its molecular weight is 311.38 g/mol.

Synthesis and Characterization

The synthesis of m-PEG-PS involves the reaction between 2-methoxyphenylboronic acid, phenylacetylene, and sulfonamide. The reaction is typically carried out in the presence of a palladium catalyst and a base. The resulting product can then be purified using various methods, such as column chromatography or recrystallization.
The characterization of m-PEG-PS is typically done using techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These techniques allow researchers to confirm the identity of the compound and determine its purity.

Analytical Methods

Various analytical methods have been developed to detect m-PEG-PS in various samples. These methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and capillary electrophoresis (CE). These methods allow researchers to accurately quantify the amount of m-PEG-PS in a sample.

Biological Properties

The biological properties of m-PEG-PS have been studied in vitro and in vivo. In vitro studies have shown that the compound has low toxicity towards human cell lines, making it a valuable candidate for drug delivery applications. In vivo studies have shown that m-PEG-PS can effectively deliver drugs to specific target sites in the body, such as tumors.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of m-PEG-PS in scientific experiments have been extensively studied. The compound has been shown to have low toxicity towards human cell lines and animals in various studies. However, as with all chemicals, proper safety protocols should be followed when handling m-PEG-PS in the laboratory.

Applications in Scientific Experiments

M-PEG-PS has been utilized in various scientific experiments due to its unique properties. It has been used as a drug delivery vehicle due to its ability to effectively deliver drugs to specific target sites in the body. It has also been used in catalytic reactions due to its functionalization properties.

Current State of Research

Research on m-PEG-PS is ongoing in various scientific fields. Recent studies have focused on the compound's applications in drug delivery and design, catalytic reactions, and biomedical imaging.

Potential Implications in Various Fields of Research and Industry

M-PEG-PS has potential implications in various fields of research and industry. In drug delivery, it has the potential to revolutionize the way drugs are delivered to specific target sites in the body. In catalytic reactions, it has the potential to be utilized in various industrial processes, such as the production of plastics and chemicals.
Limitations
The limitations of m-PEG-PS include its high cost and the limitations of current synthesis methods. Additionally, more research is needed to fully understand the compound's biological properties and potential toxicity, particularly in long-term studies.

Future Directions

Future research on m-PEG-PS could focus on developing more cost-effective synthesis methods, improving its potential applications in drug delivery and catalytic reactions, and further understanding its biological properties and potential toxicity. Additionally, new research could focus on utilizing m-PEG-PS in other scientific fields, such as energy storage and conversion.